(2E)-3-(3-chloro-4-isobutoxy-5-methoxyphenyl)acrylic acid

• IUPAC Name: (E)-3-[3-chloro-5-methoxy-4-(2-methylpropoxy)phenyl]prop-2-enoic acid
• InChI: InChI=1S/C14H17ClO4/c1-9(2)8-19-14-11(15)6-10(4-5-13(16)17)7-12(14)18-3/h4-7,9H,8H2,1-3H3,(H,16,17)/b5-4+
• InChI Key: YTYZKOPTJUDXGV-SNAWJCMRSA-N
• Canonical SMILES: CC(C)COC1=C(C=C(C=C1Cl)C=CC(=O)O)OC
• Isomeric SMILES: CC(C)COC1=C(C=C(C=C1Cl)/C=C/C(=O)O)OC
• Molecular Formula: C14H17ClO4
• Molecular Weight: 284.73 g/mol

Description

“(2E)-3-(3-chloro-4-isobutoxy-5-methoxyphenyl)acrylic acid” is a chemical compound with the molecular formula C14H17ClO4. It has a molecular weight of 284.74. This compound is intended for research use only and is not intended for diagnostic or therapeutic use.

Scientific Research Applications

Biomedical Applications of Acrylic Acid Derivatives

Acrylic acid and its derivatives are extensively researched for biomedical applications due to their versatile properties. For instance, poly(acrylic acid) (PAA) and its copolymers are investigated for drug delivery systems due to their biocompatibility and responsiveness to environmental changes. These materials can be engineered to release therapeutic agents in a controlled manner, responding to stimuli such as pH, temperature, or enzymatic activity. This responsiveness is particularly useful for targeted drug delivery, potentially minimizing side effects and improving therapeutic outcomes (Bitar et al., 2018).

Environmental and Water Treatment

Acrylic acid polymers, such as polyacrylamide, have found applications in wastewater treatment processes. These polymers can act as flocculants, aiding in the aggregation of suspended particles, which can then be more easily removed from water. The effectiveness of these materials in treating wastewater highlights their potential for environmental remediation applications. This utility extends to soil conditioning, where these polymers can improve soil structure and water retention, benefiting agricultural practices (Gao et al., 2011).

Material Science and Engineering

In the field of materials science, acrylic acid derivatives are used to synthesize hydrogels with specific properties. These hydrogels can absorb significant amounts of water, making them ideal for a variety of applications, including soft tissue engineering and as scaffolds for cell growth. The hydrophilic nature of these materials, combined with the ability to modify their mechanical and chemical properties, makes them valuable tools in developing advanced biomedical devices (Noreen et al., 2020).